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Compound of Interest

Compound Name: Triphenylvinylsilane

Cat. No.: B098950 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Triphenylvinylsilane is a versatile organosilicon compound with significant applications in

organic synthesis and materials science. Its unique chemical structure, featuring a vinyl group

and three phenyl groups attached to a silicon atom, imparts valuable properties for the

development of novel polymers, coatings, and pharmaceutical intermediates. This guide

provides a comprehensive overview of the safety and handling of Triphenylvinylsilane,

drawing from available Safety Data Sheet (SDS) information to ensure its responsible use in a

research and development setting.

Core Safety and Physical Data
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. The following tables summarize the key quantitative data for

Triphenylvinylsilane.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₂₀H₁₈Si

Molecular Weight 286.44 g/mol [1][2]

Appearance Off-white to slightly beige crystalline powder[1]

Melting Point 68-71 °C[1][3]

Boiling Point 365.9 °C at 760 mmHg[1]

Density 1.04 g/cm³[1]

Flash Point 161.3 °C[1]

Storage Temperature 2-8°C[1]

Table 2: Hazard Identification and Classification
Triphenylvinylsilane is classified as an irritant. The Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) provides a standardized framework for

communicating hazard information.

Hazard Class
GHS Hazard
Statement

GHS Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation[4]

GHS07 (Exclamation

Mark)
Warning[4]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[4]

GHS07 (Exclamation

Mark)
Warning[4]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation[4]

GHS07 (Exclamation

Mark)
Warning[4]

Experimental Protocols for Hazard Assessment
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The hazard classifications listed in the Safety Data Sheet are determined through standardized

experimental protocols. While specific studies for Triphenylvinylsilane are not readily

available in the public domain, the methodologies likely follow the Organization for Economic

Co-operation and Development (OECD) Guidelines for the Testing of Chemicals. These

guidelines are internationally accepted methods for assessing the safety of chemical

substances.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test is designed to determine the potential of a substance to cause reversible inflammatory

changes to the skin.

Test System: Typically, the albino rabbit is used. A small area of the animal's back is clipped

free of fur.

Application: A measured amount of the test substance (solid or liquid) is applied to a small

patch of intact skin. The patch is then covered with a gauze dressing.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and

72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored using a standardized system. The

scores are then used to classify the substance's irritation potential.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause damage to the eye.

Test System: The albino rabbit is the standard model for this test.

Application: A small, measured amount of the substance is instilled into the conjunctival sac

of one eye of the animal. The other eye serves as a control.
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Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specific time points (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: Lesions are scored based on a standardized scale. The persistence and reversibility

of the observed effects are key factors in the hazard classification.

Visualizing Safety and Information Workflows
Logical Workflow for Handling a Triphenylvinylsilane
Spill
The following diagram illustrates a logical sequence of actions to be taken in the event of a

Triphenylvinylsilane spill, based on its known hazards and recommended precautionary

measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b098950?utm_src=pdf-body
https://www.benchchem.com/product/b098950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Response Containment & Cleanup Post-Cleanup

Ensure Area is
Well-Ventilated

Evacuate Non-Essential
Personnel

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with
Inert Absorbent Material

Carefully Sweep or
Scoop up Solid Material

Place in a Labeled,
Sealable Container for Disposal

Clean Spill Area with
Soap and Water

Dispose of Waste According to
Institutional and Local Regulations

Wash Hands and
Affected Skin ThoroughlySpill_Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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